Cas no 1426291-15-7 (5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride)

• Product Name: 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride
• CAS No: 1426291-15-7
• MF: C₁₁H₁₁Cl₂N₃O
• MW: 272.130540132523
• MDL: MFCD16652979
• CID: 4603720
• PubChem ID: 72716117
• Update Time: 2025-07-19

5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-azetidin-3-yl-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride
• 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride

• MDL： MFCD16652979
• Inchi： 1S/C11H10ClN3O.ClH/c12-9-3-1-7(2-4-9)10-14-11(16-15-10)8-5-13-6-8;/h1-4,8,13H,5-6H2;1H
• InChI Key： RFUHTVCOLGZSMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=NOC(C3CNC3)=N2)=CC=1.Cl

Additional information on 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride

Introduction to 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride (CAS No. 1426291-15-7)

5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride, identified by its CAS number 1426291-15-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the oxadiazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates an azetidine ring and a 1,2,4-oxadiazole core, both of which are pivotal in determining its chemical properties and biological interactions.

The 5-(azetidin-3-yl) moiety in the molecular structure contributes to the compound's ability to interact with biological targets in a specific manner. Azetidine derivatives are often explored for their role in modulating enzyme activity and receptor binding, making them valuable in drug discovery. The presence of the 3-(4-chlorophenyl) substituent further enhances the compound's pharmacophoric properties by introducing a chlorinated aromatic ring, which can influence both its solubility and metabolic stability. This combination of structural elements makes 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in oxadiazole derivatives due to their reported activities against various diseases, including cancer, inflammation, and infectious disorders. The 1,2,4-oxadiazole core is particularly noted for its ability to act as a scaffold for developing small-molecule inhibitors. Studies have demonstrated that oxadiazole-based compounds can exhibit inhibitory effects on kinases and other enzymes involved in pathological processes. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

Current research in the field of medicinal chemistry has highlighted the potential of 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride as a lead compound for developing novel therapeutic agents. Investigations have focused on its interaction with biological targets such as protein kinases and transcription factors. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. Additionally, its structural features suggest potential applications in anti-inflammatory therapies, where oxadiazole derivatives have shown promise.

The 4-chlorophenyl group in the molecule is particularly noteworthy for its ability to modulate electronic properties and binding affinity. Chlorine substitution at the phenyl ring often enhances metabolic stability and binding interactions with biological targets. This feature has been leveraged in the design of various pharmacological agents where precise control over molecular interactions is crucial. The combination of the azetidine ring and the chlorophenyl substituent in 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride creates a unique pharmacophore that may be exploited for developing drugs with improved efficacy and selectivity.

Advances in computational chemistry have enabled more efficient screening of compounds like 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride for potential biological activity. Molecular modeling techniques have been used to predict how this compound might interact with specific proteins and enzymes. These simulations have provided insights into its binding mode and affinity, guiding further optimization efforts. Such computational approaches are integral to modern drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted biological profiles.

The synthesis of 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions under controlled conditions. Subsequent functionalization with the 4-chlorophenyl group and formation of the oxadiazole core further refine the molecular structure. The final step involves conversion to the hydrochloride salt to improve solubility and stability. Each synthetic step must be meticulously planned to avoid side reactions and ensure the desired product is obtained.

In conclusion,5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole hydrochloride (CAS No. 1426291-15-7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of an azetidine moiety and a chlorinated phenyl group positions it as a valuable candidate for further development into novel drugs targeting various diseases. Ongoing research continues to explore its biological activities and optimize its chemical properties for clinical use.